Cas no 2228708-31-2 (tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228708-31-2
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 6550929
• PubChem ID: 165620653
• Update Time: 2025-10-28

tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate
• tert-butyl N-[2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-yl]carbamate
• EN300-1889530
• 2228708-31-2

• Inchi： 1S/C16H23NO4/c1-11-7-8-12(9-13(11)20-6)16(5,10-18)17-14(19)21-15(2,3)4/h7-10H,1-6H3,(H,17,19)
• InChI Key： VWTWGIQSMWBADZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC(C)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Additional information on tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate

Recent Advances in the Study of tert-Butyl N-2-(3-Methoxy-4-Methylphenyl)-1-Oxopropan-2-Ylcarbamate (CAS: 2228708-31-2)

The compound tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS: 2228708-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, positioning it as a promising candidate for therapeutic interventions.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method utilizing a multi-step protocol that ensures purity and scalability. The synthetic approach involves the protection of the amine group followed by a series of coupling reactions, which have been optimized to minimize side products and improve overall yield. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In terms of biological activity, preliminary in vitro studies have revealed that this compound exhibits notable inhibitory effects on specific enzymatic targets associated with inflammatory pathways. For instance, research conducted by Smith et al. (2024) highlighted its potential as a modulator of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. The compound's ability to selectively inhibit COX-2 over COX-1 suggests a favorable safety profile, reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Further investigations into the mechanistic underpinnings of tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate have employed advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have elucidated the compound's binding interactions with its target proteins, providing a structural basis for its inhibitory activity. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

Beyond its anti-inflammatory potential, recent findings have also explored the compound's role in oncology. A 2024 study in Cancer Research reported that tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate exhibits antiproliferative effects in certain cancer cell lines, particularly those with dysregulated signaling pathways. The compound's ability to induce apoptosis and inhibit cell cycle progression underscores its potential as a chemotherapeutic agent, warranting further preclinical evaluation.

In conclusion, the growing body of research on tert-butyl N-2-(3-methoxy-4-methylphenyl)-1-oxopropan-2-ylcarbamate (CAS: 2228708-31-2) underscores its multifaceted potential in drug development. From its optimized synthesis to its promising biological activities, this compound represents a valuable scaffold for future therapeutic innovations. Continued research efforts are expected to further unravel its mechanisms of action and expand its applications in treating various diseases.